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Compound of Interest

Compound Name: Nucc-390 dihydrochloride

Cat. No.: B10821385

Get Quote

An In-depth Review of a Novel CXCR4 Agonist for Nerve Regeneration and Beyond

Abstract
Nucc-390 dihydrochloride is a novel and selective small-molecule agonist for the C-X-C motif

chemokine receptor 4 (CXCR4).[1][2] This technical guide provides a comprehensive overview

of Nucc-390 dihydrochloride, including its chemical properties, mechanism of action, and key

experimental data. Detailed protocols for relevant in vitro and in vivo assays are provided to

facilitate further research and development. This document is intended for researchers,

scientists, and drug development professionals interested in the therapeutic potential of

CXCR4 agonism, particularly in the context of neuroregeneration.

Chemical Properties and Formulation
Nucc-390 dihydrochloride is a synthetic, small-molecule compound that acts as a potent and

selective agonist of the CXCR4 receptor.[1][2]
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Property Value

Formal Name

1-piperidinyl[4,5,6,7-tetrahydro-1-propyl-5-[[2-(4-

pyridinyl)ethyl]amino]-1H-indazol-3-yl]-

methanone, dihydrochloride[3]

CAS Number 2749281-71-6[3][4]

Molecular Formula C₂₃H₃₃N₅O · 2HCl[3]

Formula Weight 468.5 g/mol [3]

Purity ≥98%[3]

Formulation A solid[3]

Solubility Soluble in DMSO[3]

Storage

Store at -20°C for long-term (months to years)

or 0-4°C for short-term (days to weeks).

Shipped at ambient temperature.

SMILES
CCCN1N=C(C(N2CCCCC2)=O)C3=C1CCC(C3

)NCCC4=CC=NC=C4.Cl.Cl[3]

InChI Key RSYDQYPPGGIWOJ-UHFFFAOYSA-N[3]

Mechanism of Action
Nucc-390 dihydrochloride functions as a CXCR4 receptor agonist, initiating downstream

signaling cascades that are crucial for various cellular processes, including nerve regeneration.

Its mechanism involves binding to the CXCR4 receptor, leading to its internalization and the

activation of signaling pathways such as the MAP kinase pathway, evidenced by the

phosphorylation of ERK.[1][5]

Signaling Pathway
The binding of Nucc-390 to the CXCR4 receptor initiates a cascade of intracellular events. A

key pathway activated is the MAP kinase/ERK pathway, which plays a critical role in cell

proliferation, differentiation, and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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